Cas no 1610360-58-1 (2-bromo-5-(1H-1,2,4-triazol-3-yl)aniline)

• Product Name: 2-bromo-5-(1H-1,2,4-triazol-3-yl)aniline
• CAS No: 1610360-58-1
• MF: C₈H₇BrN₄
• MW: 239.071979761124
• MDL: MFCD34475209
• CID: 5301579
• Update Time: 2025-06-11

2-bromo-5-(1H-1,2,4-triazol-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-bromo-5-(1H-1,2,4-triazol-5-yl)-
• 2-bromo-5-(1H-1,2,4-triazol-3-yl)aniline

• MDL： MFCD34475209
• Inchi： 1S/C8H7BrN4/c9-6-2-1-5(3-7(6)10)8-11-4-12-13-8/h1-4H,10H2,(H,11,12,13)
• InChI Key： NGJUHZSNWGTCQM-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C2NN=CN=2)=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-bromo-5-(1H-1,2,4-triazol-3-yl)aniline

Research Brief on 2-bromo-5-(1H-1,2,4-triazol-3-yl)aniline (CAS: 1610360-58-1) in Chemical Biology and Pharmaceutical Applications

The compound 2-bromo-5-(1H-1,2,4-triazol-3-yl)aniline (CAS: 1610360-58-1) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. This heterocyclic aniline derivative combines a bromo-substituted aromatic ring with a 1,2,4-triazole moiety, offering unique electronic properties that facilitate diverse molecular interactions. Recent studies have highlighted its potential as a versatile building block for drug discovery, with particular attention to its role in targeting protein-protein interactions and modulating enzymatic activity.

Structural analysis reveals that the bromine atom at the 2-position provides an excellent handle for further functionalization through cross-coupling reactions, while the 1,2,4-triazole ring contributes to hydrogen bonding capabilities and improved metabolic stability. The compound's molecular weight of 238.07 g/mol and calculated LogP of 1.92 suggest favorable drug-like properties, making it particularly attractive for lead optimization in pharmaceutical development. Recent patent filings indicate growing commercial interest in this scaffold, with several derivatives showing activity in the nanomolar range against specific biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-bromo-5-(1H-1,2,4-triazol-3-yl)aniline serves as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound was modified through palladium-catalyzed coupling reactions to generate a series of potent analogs with IC50 values below 10 nM against BTK. X-ray crystallography studies confirmed that the triazole nitrogen forms critical hydrogen bonds with the hinge region of the kinase domain, while the bromine-containing aromatic ring occupies a hydrophobic pocket, explaining the observed selectivity profile.

Antimicrobial applications have also been explored, with recent findings showing that derivatives of 1610360-58-1 exhibit significant activity against drug-resistant bacterial strains. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural modifications at the aniline nitrogen yielded compounds with potent inhibition of bacterial DNA gyrase, particularly against methicillin-resistant Staphylococcus aureus (MRSA) with MIC values as low as 2 μg/mL. The presence of both hydrogen bond donors and acceptors in the triazole ring appears crucial for binding to the ATP pocket of the enzyme.

From a synthetic chemistry perspective, recent advances have improved the preparation of 2-bromo-5-(1H-1,2,4-triazol-3-yl)aniline. A 2023 protocol in Organic Process Research & Development described a scalable, one-pot procedure starting from 2-bromo-5-nitrobenzonitrile, achieving an overall yield of 78% with excellent purity (>99% by HPLC). This development addresses previous challenges in the selective reduction of the nitro group in the presence of the triazole ring, significantly enhancing the compound's accessibility for pharmaceutical applications.

Ongoing research is exploring the compound's potential in targeted protein degradation strategies. Preliminary results presented at the 2024 American Chemical Society meeting demonstrated that 1610360-58-1 derivatives can be effectively incorporated into proteolysis-targeting chimeras (PROTACs), showing promising degradation of oncogenic proteins at low nanomolar concentrations. The bromine atom serves as an ideal attachment point for linker molecules, while the triazole-aniline core maintains the necessary pharmacophore properties for target binding.

As the pharmaceutical industry continues to seek novel heterocyclic scaffolds with improved physicochemical properties and target engagement capabilities, 2-bromo-5-(1H-1,2,4-triazol-3-yl)aniline stands out as a particularly versatile intermediate. Future research directions likely include expanded structure-activity relationship studies, further optimization of synthetic routes, and exploration of additional therapeutic targets. The compound's unique combination of synthetic accessibility and biological relevance positions it as an important tool in contemporary drug discovery efforts.